N-(3-chlorophenyl)-5-nitro-2-(1-piperidinyl)benzamide

• IUPAC Name: N-(3-chlorophenyl)-5-nitro-2-piperidin-1-ylbenzamide
• InChI: InChI=1S/C18H18ClN3O3/c19-13-5-4-6-14(11-13)20-18(23)16-12-15(22(24)25)7-8-17(16)21-9-2-1-3-10-21/h4-8,11-12H,1-3,9-10H2,(H,20,23)
• InChI Key: GIOIEIIZLAEVID-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C18H18ClN3O3
• Molecular Weight: 359.8 g/mol

Description

N-(3-chlorophenyl)-5-nitro-2-(1-piperidinyl)benzamide, commonly known as NPC-15437, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of NPC-15437 is not fully understood. However, it has been shown to act as an antagonist at the dopamine D2 receptor and as an agonist at the sigma-1 receptor. It has also been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
NPC-15437 has been shown to have various biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been shown to improve cognitive function and reduce depression-like behavior in animal models.

Advantages and Limitations for Lab Experiments

NPC-15437 has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the laboratory. It has been extensively studied, and its properties and effects are well known. However, there are also some limitations to its use in lab experiments. Its solubility in water is limited, which can make it difficult to administer in animal studies. In addition, its effects can vary depending on the dosage and the route of administration.

Future Directions

There are several future directions for research on NPC-15437. One area of research is the development of more potent and selective analogs of NPC-15437. Another area of research is the investigation of its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, further studies are needed to understand the mechanism of action of NPC-15437 and its effects on different physiological systems. Overall, NPC-15437 has shown great potential as a therapeutic agent, and further research is needed to fully explore its potential applications.

Scientific Research Applications

NPC-15437 has been extensively studied for its potential therapeutic applications. It has been shown to have antinociceptive, anti-inflammatory, and antitumor activities. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression.